Cas no 7271-45-6 (5-Ethyl-1H-1,2,4-triazole-3-thiol)

5-Ethyl-1H-1,2,4-triazole-3-thiol structure
7271-45-6 structure
Product Name:5-Ethyl-1H-1,2,4-triazole-3-thiol
CAS No:7271-45-6
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD01806883
CID:543527
PubChem ID:7783984
Update Time:2025-04-19

5-Ethyl-1H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-ethyl-1,2-dihydro-
    • 5-Ethyl-1H-1,2,4-triazole-3-thiol
    • 5-ETHYL-4H-1,2,4-TRIAZOLE-3-THIOL
    • 2-mercapto-5-ethyl-1,3,4-triazole
    • 3-Ethyl-5-mercapto-1,2,4-triazol
    • 3-Ethyl-5-mercapto-4H-triazol
    • 5-ethyl-2,4-dihydro-[1,2,4]triazole-3-thione
    • AC1OT6WX
    • AC1Q2U83
    • CHEMBL1935506
    • SBB024810
    • SureCN2664253
    • SureCN2994618
    • SureCN5470648
    • T5630463
    • 5-ethyl-1,2-dihydro-1,2,4-triazole-3-thione
    • 7271-45-6
    • MFCD01806883
    • 5-ethyl-1H-1,3,4-triazole-2-thione
    • DTXSID30428930
    • SCHEMBL15597615
    • AKOS023362060
    • LS-03859
    • SCHEMBL2257988
    • 5-ethyl-2,3-dihydro-1H-1,2,4-triazole-3-thione
    • AKOS001295411
    • FT-0683558
    • EN300-25560
    • AKOS000276613
    • F87573
    • Z55982179
    • A866217
    • 3-ethyl-1,2,4-triazole-5-thiol
    • AKOS005173621
    • 5-ethyl-4H-1,2,4-triazole-3-thiol, AldrichCPR
    • QKCNMYZGZIKYHA-UHFFFAOYSA-N
    • 1H-1,2,4-triazole-3-thiol, 5-ethyl-
    • ALBB-012339
    • STK346850
    • 3H-1,2,4-Triazole-3-thione,5-ethyl-1,2-dihydro-(9CI)
    • MDL： MFCD01806883
    • Inchi： 1S/C4H7N3S/c1-2-3-5-4(8)7-6-3/h2H2,1H3,(H2,5,6,7,8)
    • InChI Key： QKCNMYZGZIKYHA-UHFFFAOYSA-N
    • SMILES： S=C1N=C(CC)NN1

Computed Properties

  • Exact Mass: 129.03621
  • Monoisotopic Mass: 129.03606841g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 140
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 36.42

5-Ethyl-1H-1,2,4-triazole-3-thiol Security Information

  • HazardClass：IRRITANT

5-Ethyl-1H-1,2,4-triazole-3-thiol Pricemore >>

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5-Ethyl-1H-1,2,4-triazole-3-thiol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:7271-45-6)5-Ethyl-1H-1,2,4-triazole-3-thiol
Order Number:A866217
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 08:58
Price ($):184.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:7271-45-6)5-Ethyl-1H-1,2,4-triazole-3-thiol
A866217
Purity:99%
Quantity:1g
Price ($):184.0
Email